molecular formula C13H19FN2 B13291199 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline

3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline

Cat. No.: B13291199
M. Wt: 222.30 g/mol
InChI Key: VLFPCUDGQAXHTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Formula: C₁₃H₁₉FN₂
Structural Features:

  • A pyrrolidine ring substituted at the 2-position with an isopropyl group (propan-2-yl).
  • The pyrrolidine is directly attached to the 4-position of a 3-fluoroaniline moiety.
    Key Properties:
  • Predicted Collision Cross-Section (CCS): Ranges from 153.0 Ų ([M+H]⁺) to 163.2 Ų ([M+Na]⁺), indicating moderate molecular size and polarity .

Properties

Molecular Formula

C13H19FN2

Molecular Weight

222.30 g/mol

IUPAC Name

3-fluoro-4-(2-propan-2-ylpyrrolidin-1-yl)aniline

InChI

InChI=1S/C13H19FN2/c1-9(2)12-4-3-7-16(12)13-6-5-10(15)8-11(13)14/h5-6,8-9,12H,3-4,7,15H2,1-2H3

InChI Key

VLFPCUDGQAXHTO-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1CCCN1C2=C(C=C(C=C2)N)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline typically involves the reaction of aniline derivatives with pyrrolidine under basic conditions. One common method involves the nucleophilic substitution reaction where the aniline derivative reacts with a fluorinated pyrrolidine compound. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic attack.

Industrial Production Methods

In industrial settings, the production of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline may involve large-scale batch reactions using similar synthetic routes. The reaction conditions are optimized to ensure high yield and purity of the product. The compound is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

    Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

    Substitution: The fluorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

    Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline involves its interaction with specific molecular targets. The fluorine atom and pyrrolidine ring play crucial roles in its binding affinity and selectivity towards these targets. The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

3-Fluoro-4-(Pyrrolidin-1-yl)Aniline (CAS: 93246-54-9)

Molecular Formula : C₁₀H₁₃FN₂
Differences :

  • Lacks the isopropyl substituent on the pyrrolidine ring.
  • Simpler structure with reduced steric hindrance.
    Implications :
  • Lower molecular weight (180.22 g/mol vs. 222.27 g/mol for the target compound) may enhance solubility but reduce lipophilicity.
  • Potential for weaker target binding due to absence of isopropyl-induced hydrophobic interactions .

3-Fluoro-4-(2-(Pyrrolidin-1-yl)Ethoxy)Aniline (CAS: 837421-94-0)

Molecular Formula : C₁₂H₁₇FN₂O
Differences :

  • Incorporates an ethoxy linker between the pyrrolidine and aniline groups.
  • Oxygen atom increases polarity.
    Implications :
  • Higher molecular weight (224.27 g/mol) and CCS (predicted to exceed 160 Ų due to extended conformation).
  • Enhanced solubility in polar solvents compared to the target compound, but reduced membrane permeability .

4-Fluoro-2-[3-(Methoxymethyl)Pyrrolidin-1-yl]Aniline

Molecular Formula : C₁₂H₁₇FN₂O
Differences :

  • Methoxymethyl substituent on the pyrrolidine ring.
  • Fluoro substitution at the 4-position instead of 3-position on the aniline.
    Implications :
  • Methoxymethyl group introduces additional hydrogen-bonding capacity.
  • Altered electronic effects on the aniline ring may influence reactivity in coupling reactions .

4-((1H-Pyrazolo[3,4-b]Pyridin-4-yl)Oxy)-3-Fluoroaniline (CAS: 1115490-85-1)

Molecular Formula : C₁₂H₁₀FN₃O
Differences :

  • Replaces pyrrolidine with a pyrazolo[3,4-b]pyridine heterocycle.
  • Oxygen linker between the heterocycle and aniline.
    Implications :
  • Increased aromaticity and planarity may enhance π-π stacking in protein binding.
  • Higher molecular complexity could improve selectivity but complicate synthesis .

Pharmacological and Physicochemical Properties

Property Target Compound 3-Fluoro-4-(Pyrrolidin-1-yl)Aniline 3-Fluoro-4-(2-(Pyrrolidin-1-yl)Ethoxy)Aniline
Molecular Weight (g/mol) 222.27 180.22 224.27
LogP (Predicted) ~2.8 ~1.9 ~2.1
CCS ([M+H]⁺, Ų) 153.0 Not reported Not reported
Key Functional Groups Isopropyl-pyrrolidine Pyrrolidine Ethoxy-pyrrolidine

Notes:

  • The isopropyl group in the target compound enhances lipophilicity (higher LogP), favoring blood-brain barrier penetration.
  • Ethoxy-linked analogs exhibit balanced polarity for aqueous and lipid solubility .

Biological Activity

3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline is an organic compound notable for its unique molecular structure, which includes a fluorine atom and a pyrrolidine ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antibacterial and antifungal properties. This article reviews the biological activity of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline, synthesizing findings from various studies and presenting data in a structured format.

The molecular formula of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline is C₉H₁₂FN, with a molecular weight of 153.20 g/mol. The compound features a density of approximately 1.049 g/cm³ and a boiling point around 223.8 °C, indicating stability under varying conditions, which is advantageous for synthetic applications.

Structural Characteristics

PropertyValue
Molecular FormulaC₉H₁₂FN
Molecular Weight153.20 g/mol
Density1.049 g/cm³
Boiling Point223.8 °C

Antibacterial and Antifungal Properties

Research indicates that derivatives of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline exhibit significant biological activities. A study evaluating various pyrrolidine derivatives found that certain compounds demonstrated substantial antibacterial effects against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against strains such as Staphylococcus aureus and Escherichia coli .

Case Studies

  • Study on Antimicrobial Activity :
    • Objective : To evaluate the antibacterial and antifungal properties of pyrrolidine derivatives.
    • Findings : Compounds similar to 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline exhibited effective growth inhibition against several bacterial strains, including Bacillus subtilis and Candida albicans.
    • MIC Values :
      • S. aureus: 0.0039 mg/mL
      • E. coli: 0.025 mg/mL
      • C. albicans: MIC values ranged from 16.69 to 78.23 µM .

The biological activity of this compound can be attributed to its structural features, particularly the presence of the fluorine atom and the pyrrolidine ring, which enhance its reactivity and affinity for biological targets. Interaction studies suggest that these compounds may inhibit key enzymes or disrupt cellular processes in pathogens .

Comparison with Related Compounds

To better understand the unique properties of 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline, it is useful to compare it with structurally similar compounds:

Compound NameStructural FeaturesUnique Aspects
3-FluoroanilineFluorine-substituted anilineSimpler structure without pyrrolidine
4-IsopropylanilineIsopropyl group on anilineLacks fluorine substitution
3-Fluoro-N-methylpyrrolidineFluorinated pyrrolidineDifferent functional group attachment

The combination of both fluoro and pyrrolidine functionalities in 3-Fluoro-4-[2-(propan-2-yl)pyrrolidin-1-yl]aniline enhances its reactivity compared to simpler analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.